2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(5-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-[5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C20H14F2N4O2/c1-12-2-5-16(22)8-17(12)25-18(27)11-26-19(13-3-6-15(21)7-4-13)24-10-14(9-23)20(26)28/h2-8,10H,11H2,1H3,(H,25,27)
• InChI Key: MGEUAULSZFNLOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CN2C(=NC=C(C2=O)C#N)C3=CC=C(C=C3)F
• Molecular Formula: C20H14F2N4O2
• Molecular Weight: 380.3 g/mol

Description

2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(5-fluoro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H14F2N4O2 and its molecular weight is 380.355. The purity is usually 95%.
BenchChem offers high-quality 2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(5-fluoro-2-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(5-fluoro-2-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Antitumor Activities : Compounds synthesized from similar structural frameworks have been evaluated for their selective antitumor activities. The synthesis involves using specific reagents and intermediates, highlighting the role of configuration in their biological activity (Xiong Jing, 2011).
• Molecular Docking and Drug Likeness : Studies involving molecular docking and drug likeness assessments of certain pyrimidinyl acetamides have shown promising antiviral potency against SARS-CoV-2, suggesting their potential in antiviral therapies (S. Mary et al., 2020).

Antimicrobial and Anti-inflammatory Activities

• Herbicidal Activity : Novel acetamide derivatives have been designed and synthesized, showing significant herbicidal activities against dicotyledonous weeds, indicating their potential application in agricultural chemistry (Daoxin Wu et al., 2011).
• Antibacterial Evaluation : Isoxazolinyl oxazolidinones, with structural similarities, have demonstrated potent antibacterial activity against various resistant Gram-positive and Gram-negative bacteria, showcasing their importance in addressing antibiotic resistance (V. Varshney et al., 2009).

Applications in Imaging and Pharmaceuticals

• Radiosynthesis for Imaging : The synthesis and characterization of radioligands for imaging the translocator protein with PET highlight the application of fluorinated pyrimidineacetamides in diagnostic imaging (F. Dollé et al., 2008).

Miscellaneous Applications

• Synthesis of Aroylhydrazino Derivatives : Research into the synthesis and characterization of aroylhydrazino derivatives of pharmacologically active pyrimidine-5-carbonitrile explores the diversity of chemical modifications and their potential biological activities (T. Pragna et al., 2014).